Cas no 2128717-13-3 (4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(6-methylpyridin-2-YL)piperidine-1-carboxamide)

• Product Name: 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(6-methylpyridin-2-YL)piperidine-1-carboxamide
• CAS No: 2128717-13-3
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 6147958
• PubChem ID: 127267258
• Update Time: 2025-05-26

4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(6-methylpyridin-2-YL)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS030759833
• EN300-26593055
• 2128717-13-3
• Z2683070274
• 4-(3,3-DIMETHYL-4-OXOAZETIDIN-2-YL)-N-(6-METHYLPYRIDIN-2-YL)PIPERIDINE-1-CARBOXAMIDE
• 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(6-methylpyridin-2-YL)piperidine-1-carboxamide

• Inchi： 1S/C17H24N4O2/c1-11-5-4-6-13(18-11)19-16(23)21-9-7-12(8-10-21)14-17(2,3)15(22)20-14/h4-6,12,14H,7-10H2,1-3H3,(H,20,22)(H,18,19,23)
• InChI Key： YOHFZVTZAXZFCD-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C2CCN(C(NC3C=CC=C(C)N=3)=O)CC2)N1

Computed Properties

• Exact Mass: 316.18992602g/mol
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.3Ų

Additional information on 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(6-methylpyridin-2-YL)piperidine-1-carboxamide

4-(3,3-Dimethyl-4-Oxoazetidin-2-YL)-N-(6-Methylpyridin-2-YL)Piperidine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2128717-13-3, known as 4-(3,3-Dimethyl-4-Oxoazetidin-2-YL)-N-(6-Methylpyridin-2-YL)Piperidine-1-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, an azetidinone moiety, and a pyridine derivative. The integration of these structural elements contributes to its unique pharmacokinetic properties and potential therapeutic applications.

Recent studies have highlighted the importance of azetidinone-containing compounds in drug discovery, particularly in the development of inhibitors for various enzyme targets. The piperidine ring in this molecule serves as a rigid scaffold, enhancing its stability and bioavailability. Additionally, the 6-methylpyridine substituent introduces electronic and steric effects that can modulate the compound's interaction with biological targets. These features make it a promising candidate for further exploration in the context of targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the azetidinone ring through cyclization reactions and the subsequent coupling with the piperidine and pyridine moieties. Researchers have optimized these steps by employing advanced catalytic systems and green chemistry principles, aligning with current trends toward sustainable chemical synthesis.

In terms of pharmacological activity, 4-(3,3-Dimethyl-4-Oxoazetidin-2-YL)-N-(6-Methylpyridin-2-YL)Piperidine-1-Carboxamide has demonstrated potent inhibitory effects on several enzymes implicated in inflammatory and neurodegenerative diseases. For instance, studies have shown its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, preliminary in vivo experiments suggest that this compound may exhibit neuroprotective properties by modulating glutamate receptor activity, making it a potential candidate for treating conditions such as Alzheimer's disease.

The structural versatility of this compound also lends itself to further modifications aimed at improving its pharmacokinetic profile. For example, researchers are exploring the addition of hydrophilic groups to enhance solubility and reduce systemic toxicity. Additionally, computational modeling techniques are being employed to predict the binding affinities of this compound to various protein targets, providing valuable insights for rational drug design.

In conclusion, 4-(3,3-Dimethyl-4-Oxoazetidin-2-YL)-N-(6-Methylpyridin-2-YL)Piperidine-1-Carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular mechanisms underlying various diseases and pave the way for innovative treatment strategies.